Cas no 26483-85-2 ((1,1'-benzene-1,4-diylbis[3-(2,4-dimethoxyphenyl)prop-2-en-1-one] ))

• Product Name: (1,1'-benzene-1,4-diylbis[3-(2,4-dimethoxyphenyl)prop-2-en-1-one] )
• CAS No: 26483-85-2
• MF: C₂₈H₂₆O₆
• MW: 458.502448558807
• CID: 914535
• PubChem ID: 54610933
• Update Time: 2025-04-19

(1,1'-benzene-1,4-diylbis[3-(2,4-dimethoxyphenyl)prop-2-en-1-one] ) Chemical and Physical Properties

Names and Identifiers

• (1,1'-benzene-1,4-diylbis[3-(2,4-dimethoxyphenyl)prop-2-en-1-one] )
• (Z)-3-(2,4-dimethoxyphenyl)-1-[4-[(E)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]phenyl]prop-2-en-1-one
• NSC281980
• DTXSID00715283
• NSC-281980
• 26483-85-2
• (2Z)-3-(2,4-Dimethoxyphenyl)-1-{4-[(2E)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]phenyl}prop-2-en-1-one

• Inchi： 1S/C28H26O6/c1-31-23-13-9-21(27(17-23)33-3)11-15-25(29)19-5-7-20(8-6-19)26(30)16-12-22-10-14-24(32-2)18-28(22)34-4/h5-18H,1-4H3/b15-11-,16-12+
• InChI Key： ITTRKGJVIPWMBO-UKVBVZPVSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C\C(C1C=CC(C(/C=C/C2C=CC(=CC=2OC)OC)=O)=CC=1)=O)OC

Computed Properties

• Exact Mass: 458.17298
• Monoisotopic Mass: 458.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06